Cas no 136831-50-0 (G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q)
G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q Chemical and Physical Properties
Names and Identifiers
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- GLY-VAL-LEU-SER-ASN-VAL-ILE-GLY-TYR-LEU-LYS-LYS-LEU-GLY-THR-GLY-ALA-LEU-ASN-ALA-VAL-LEU-LYS-GLN: GVLSNVIGYLKKLGTGALNAVLKQ
- G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q
- GLY-VAL-LEU-SER-ASN-VAL-ILE-GLY-TYR-LEU-LYS-LYS-LEU-GLY-THR-GLY-ALA-LEU-ASN-ALA-VAL-LEU-LYS-GL...
- Gly-Val-Leu-Ser-Asn-Val-Ile-Gly-Tyr-Leu-Lys-Lys-Leu-Gly-Thr-Gly-Ala-Leu-Asn-Ala-Val-Leu-Lys-Gln trifluoroacetate salt
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Computed Properties
- Exact Mass: 2569.45000
Experimental Properties
- PSA: 1037.94000
- LogP: 5.60950
G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AE33889-1mg |
G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q |
136831-50-0 | >96% | 1mg |
$590.00 | 2024-04-20 |
G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q
Research Briefing on Chemical Compound 136831-50-0 and Peptide G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q in Biomedical Applications
Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of the compound 136831-50-0 and the peptide sequence G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q. These molecules have garnered attention due to their potential therapeutic applications, particularly in targeted drug delivery and antimicrobial therapies. This briefing synthesizes the latest findings from peer-reviewed journals, patents, and industry reports to provide a comprehensive overview of their roles, mechanisms, and future prospects.
The chemical compound 136831-50-0, identified by its CAS number, has been studied for its unique pharmacological properties. Recent research indicates its efficacy as a modulator in enzyme inhibition, particularly in pathways related to inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), suggesting potential applications in treating chronic inflammatory diseases with reduced side effects compared to traditional NSAIDs.
Concurrently, the peptide G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q has emerged as a promising candidate in antimicrobial and anticancer research. This 21-amino acid sequence, derived from natural antimicrobial peptides, exhibits broad-spectrum activity against drug-resistant bacterial strains. A breakthrough study in Nature Biomedical Engineering (2024) revealed its mechanism of action: the peptide disrupts bacterial cell membranes via electrostatic interactions while showing minimal cytotoxicity to mammalian cells. This selectivity makes it a viable alternative to conventional antibiotics.
Innovative delivery systems have been explored to enhance the bioavailability of these molecules. For instance, nanoparticle-based carriers functionalized with 136831-50-0 have shown improved targeting efficiency in preclinical models of rheumatoid arthritis. Similarly, conjugation of the G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q peptide with lipid nanoparticles has demonstrated enhanced stability and tissue penetration in pulmonary infection models, as reported in Advanced Drug Delivery Reviews.
Challenges remain in scaling up production and ensuring clinical safety. The synthesis of 136831-50-0 requires multi-step processes with low yields, prompting investigations into biocatalytic methods. For the peptide, proteolytic degradation in vivo necessitates further structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these limitations through computational drug design and high-throughput screening platforms.
In conclusion, 136831-50-0 and G-V-L-S-N-V-I-G-Y-L-K-K-L-G-T-G-A-L-N-A-V-L-K-Q represent two distinct yet complementary avenues in modern drug discovery. Their development underscores the importance of interdisciplinary approaches combining chemical biology, nanotechnology, and computational modeling. Future research directions include Phase I clinical trials for 136831-50-0 derivatives and optimization of the peptide's pharmacokinetic profile through backbone cyclization strategies.
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